Cas no 476660-35-2 (1,2,4-OXADIAZOLE, 5-(4-CHLORO-3-NITROPHENYL)-3-METHYL-)

• Product Name: 1,2,4-OXADIAZOLE, 5-(4-CHLORO-3-NITROPHENYL)-3-METHYL-
• CAS No: 476660-35-2
• MF: C₉H₆ClN₃O₃
• MW: 239.615240573883
• CID: 3177584
• PubChem ID: 23010471
• Update Time: 2025-08-04

1,2,4-OXADIAZOLE, 5-(4-CHLORO-3-NITROPHENYL)-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-OXADIAZOLE, 5-(4-CHLORO-3-NITROPHENYL)-3-METHYL-
• 476660-35-2
• ULIOEHYPQHIYKV-UHFFFAOYSA-N
• 5-(4-chloro-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole
• DB-219147
• AKOS004120515
• SCHEMBL6354100

• Inchi： 1S/C9H6ClN3O3/c1-5-11-9(16-12-5)6-2-3-7(10)8(4-6)13(14)15/h2-4H,1H3
• InChI Key： ULIOEHYPQHIYKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=NC(C)=NO2)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.0097688Da
• Monoisotopic Mass: 239.0097688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1,2,4-OXADIAZOLE, 5-(4-CHLORO-3-NITROPHENYL)-3-METHYL-

1,2,4-Oxadiazole, 5-(4-chloro-3-nitrophenyl)-3-methyl-

The compound with CAS No. 476660-35-2, commonly referred to as 1,2,4-Oxadiazole, 5-(4-chloro-3-nitrophenyl)-3-methyl-, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the oxadiazole family, which is known for its unique electronic properties and structural versatility. The molecule features a five-membered ring with two nitrogen atoms and one oxygen atom, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 1,2,4-Oxadiazole derivatives in advanced materials development. For instance, researchers have explored the use of this compound in the synthesis of novel organic semiconductors. Its ability to form stable π-conjugated systems makes it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). The incorporation of the 4-chloro-3-nitrophenyl group introduces additional functionalization, enhancing the compound's electronic characteristics and compatibility with diverse material systems.

The synthesis of 1,2,4-Oxadiazole, 5-(4-chloro-3-nitrophenyl)-3-methyl- typically involves a multi-step process that combines nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For example, the use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of biological applications, this compound has shown promise in pharmacological studies. Its structural similarity to certain bioactive molecules suggests potential uses in drug design and development. Researchers have investigated its ability to inhibit specific enzymes and its interaction with biological membranes. These studies are still in their early stages; however, they provide a foundation for exploring its therapeutic potential.

The environmental impact of 1,2,4-Oxadiazole derivatives has also been a topic of interest. Recent research has focused on their degradation pathways under various environmental conditions. Understanding how these compounds break down is crucial for assessing their long-term effects on ecosystems. Preliminary findings indicate that the presence of certain microbial communities can accelerate the degradation process, reducing the risk of bioaccumulation.

From a materials science perspective, the integration of 1,2,4-Oxadiazole into polymer matrices has opened new avenues for high-performance materials. Its ability to enhance thermal stability and mechanical properties makes it a valuable additive in polymer engineering. Furthermore, its role as a flame retardant has been explored in recent studies, offering potential benefits for safety-critical applications.

In conclusion, 1,2,4-Oxadiazole, 5-(4-chloro-3-nitrophenyl)-3-methyl- is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for innovation in materials science and pharmacology. As research continues to uncover new properties and applications for this compound